Cas no 502509-05-9 (2-(2-Cyanopyridin-4-yl)acetic acid)
502509-05-9 structure
Product Name:2-(2-Cyanopyridin-4-yl)acetic acid
CAS No:502509-05-9
MF:C8H6N2O2
MW:162.145441532135
MDL:MFCD07367938
CID:367108
Update Time:2025-04-19
2-(2-Cyanopyridin-4-yl)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(2-Cyanopyridin-4-yl)acetic acid
- 2-Cyano-4-pyridine acetic acid
- 4-Pyridineacetic acid,2-cyano-
- 4-Pyridineacetic acid,2-cyano
- AK140202
- 2-Cyanopyridine-4-acetic acid
- FCH855117
- AB31454
- (2-CYANOPYRIDIN-4-YL)ACETIC ACID
- BC207521
- AX8074066
- ST24039188
-
- MDL: MFCD07367938
- Inchi: 1S/C8H6N2O2/c9-5-7-3-6(1-2-10-7)4-8(11)12/h1-3H,4H2,(H,11,12)
- InChI Key: RUHXLBCLPMDMFS-UHFFFAOYSA-N
- SMILES: OC(CC1C=CN=C(C#N)C=1)=O
Computed Properties
- Exact Mass: 162.04300
- Monoisotopic Mass: 162.043
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 218
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 74
Experimental Properties
- Density: 1.34
- Boiling Point: 397.2°C at 760 mmHg
- Flash Point: 194°C
- Refractive Index: 1.579
- PSA: 73.98000
- LogP: 0.58038
2-(2-Cyanopyridin-4-yl)acetic acid Security Information
- Signal Word:Warning
- Hazard Statement: H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Storage Condition:Sealed in dry,2-8°C
2-(2-Cyanopyridin-4-yl)acetic acid Customs Data
- HS CODE:2933399090
- Customs Data:
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-(2-Cyanopyridin-4-yl)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029007890-250mg |
2-Cyanopyridine-4-acetic acid |
502509-05-9 | 95% | 250mg |
$222.99 | 2023-09-01 | |
| Alichem | A029007890-1g |
2-Cyanopyridine-4-acetic acid |
502509-05-9 | 95% | 1g |
$558.16 | 2023-09-01 | |
| Alichem | A029007890-5g |
2-Cyanopyridine-4-acetic acid |
502509-05-9 | 95% | 5g |
$1673.11 | 2023-09-01 | |
| abcr | AB443892-250 mg |
2-(2-Cyanopyridin-4-yl)acetic acid; . |
502509-05-9 | 250mg |
€400.70 | 2023-04-22 | ||
| abcr | AB443892-1 g |
2-(2-Cyanopyridin-4-yl)acetic acid; . |
502509-05-9 | 1g |
€971.40 | 2023-04-22 | ||
| Chemenu | CM170621-250mg |
2-(2-cyanopyridin-4-yl)acetic acid |
502509-05-9 | 97% | 250mg |
$185 | 2024-07-16 | |
| Chemenu | CM170621-1g |
2-(2-cyanopyridin-4-yl)acetic acid |
502509-05-9 | 97% | 1g |
$490 | 2024-07-16 | |
| Chemenu | CM170621-5g |
2-(2-cyanopyridin-4-yl)acetic acid |
502509-05-9 | 97% | 5g |
$1326 | 2024-07-16 | |
| Chemenu | CM170621-1g |
2-(2-cyanopyridin-4-yl)acetic acid |
502509-05-9 | 97% | 1g |
$386 | 2021-08-05 | |
| Chemenu | CM170621-5g |
2-(2-cyanopyridin-4-yl)acetic acid |
502509-05-9 | 97% | 5g |
$1158 | 2021-08-05 |
2-(2-Cyanopyridin-4-yl)acetic acid Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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